Cas no 651769-11-8 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, 1-methylethyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, 1-methylethyl ester
• CAS No: 651769-11-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 403337
• PubChem ID: 71376587

Benzoic acid, 4-(1H-tetrazol-5-yl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, 1-methylethyl ester
• propan-2-yl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID50799270
• 651769-11-8
• AKOS018718151

• Inchi： InChI=1S/C11H12N4O2/c1-7(2)17-11(16)9-5-3-8(4-6-9)10-12-14-15-13-10/h3-7H,1-2H3,(H,12,13,14,15)
• InChI Key： AIXVIYWVXSTLAA-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

• Exact Mass: 232.09616
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 80.76